Cas no 1261867-09-7 (2-Amino-5-(2,3-difluorophenyl)-3-fluoropyridine)

• Product name: 2-Amino-5-(2,3-difluorophenyl)-3-fluoropyridine
• CAS No: 1261867-09-7
• MF: C₁₁H₇F₃N₂
• MW: 224.181892633438
• CID: 4929407

2-Amino-5-(2,3-difluorophenyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2,3-difluorophenyl)-3-fluoropyridine

• Inchi： 1S/C11H7F3N2/c12-8-3-1-2-7(10(8)14)6-4-9(13)11(15)16-5-6/h1-5H,(H2,15,16)
• InChI Key： VKUCXPFYCNWELG-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=NC(=C(C=1)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-(2,3-difluorophenyl)-3-fluoropyridine

Research Brief on 2-Amino-5-(2,3-difluorophenyl)-3-fluoropyridine (CAS: 1261867-09-7): Recent Advances and Applications

2-Amino-5-(2,3-difluorophenyl)-3-fluoropyridine (CAS: 1261867-09-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery. Recent studies have highlighted its role in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

Recent literature reveals that 2-Amino-5-(2,3-difluorophenyl)-3-fluoropyridine serves as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases, which are critical in various disease pathways, including cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, showcasing its potential for treating myeloproliferative neoplasms. The compound's unique fluorine substitution pattern enhances its binding affinity and metabolic stability, making it a valuable scaffold for drug design.

In addition to its role in kinase inhibitor development, 2-Amino-5-(2,3-difluorophenyl)-3-fluoropyridine has been explored for its applications in positron emission tomography (PET) tracer synthesis. A recent study in ACS Chemical Neuroscience reported its use in the radiolabeling of neuroreceptor ligands, enabling non-invasive imaging of neurological disorders. The compound's fluorine atoms facilitate isotopic labeling with fluorine-18, a key radionuclide in PET imaging, underscoring its versatility in both therapeutic and diagnostic applications.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Amino-5-(2,3-difluorophenyl)-3-fluoropyridine have been achieved through innovative catalytic methods. A 2024 publication in Organic Process Research & Development detailed a palladium-catalyzed cross-coupling approach that improves yield and reduces waste, addressing challenges associated with traditional synthetic routes. These methodological improvements are critical for enabling large-scale production and further exploration of the compound's pharmaceutical potential.

In conclusion, 2-Amino-5-(2,3-difluorophenyl)-3-fluoropyridine (CAS: 1261867-09-7) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibitor development and diagnostic imaging. Ongoing research continues to uncover its potential in addressing unmet medical needs, supported by advances in synthetic methodologies. Future studies are expected to explore its utility in broader therapeutic areas, leveraging its unique chemical properties for innovative drug discovery.